Cas no 2361810-60-6 (rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate)

• Product Name: rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate
• CAS No: 2361810-60-6
• MF: C₁₆H₂₇N₃O₄
• MW: 325.403284311295
• CID: 5414412
• PubChem ID: 145906637
• Update Time: 2025-06-03

rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2361810-60-6
• rac-tert-butyl N-[(1R,3S)-3-[2-(N-methylprop-2-enamido)acetamido]cyclopentyl]carbamate
• Z2931443982
• EN300-26575544
• Tert-butyl N-[(1S,3R)-3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclopentyl]carbamate
• rel-1,1-Dimethylethyl N-[(1R,3S)-3-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]cyclopentyl]carbamate
• rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate

• Inchi： 1S/C16H27N3O4/c1-6-14(21)19(5)10-13(20)17-11-7-8-12(9-11)18-15(22)23-16(2,3)4/h6,11-12H,1,7-10H2,2-5H3,(H,17,20)(H,18,22)/t11-,12+/m0/s1
• InChI Key： KZBAZHSIWIBWGG-NWDGAFQWSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@H](NC(CN(C)C(=O)C=C)=O)C1

Computed Properties

• Exact Mass: 325.20015635g/mol
• Monoisotopic Mass: 325.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.6±49.0 °C(Predicted)
• pka: 12.19±0.40(Predicted)

Additional information on rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate

Comprehensive Overview of rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate (CAS No. 2361810-60-6)

The compound rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate, identified by its CAS No. 2361810-60-6, is a sophisticated chiral molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a cyclopentylcarbamate backbone and N-methylprop-2-enamido side chain, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its stereochemistry, as the (1R,3S) configuration plays a crucial role in its biological activity and interaction with target proteins.

In recent years, the demand for chiral intermediates like rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate has surged, driven by advancements in asymmetric synthesis and peptide-based therapeutics. This compound is often explored in the context of protease inhibition and kinase modulation, aligning with current trends in precision medicine. Its tert-butyl carbamate group enhances stability, making it suitable for prolonged studies in enzymatic assays and cellular models.

One of the most frequently asked questions in scientific forums is: "How does the stereochemistry of rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate influence its pharmacokinetics?" Studies suggest that the (1R,3S) configuration optimizes binding affinity to specific receptors, reducing off-target effects. This property is critical for developing next-generation small-molecule drugs, particularly in oncology and neurology. Additionally, its N-methylprop-2-enamido moiety offers versatility for further derivatization, enabling researchers to tailor its properties for specific applications.

The synthesis of CAS No. 2361810-60-6 involves multi-step organic reactions, including amide coupling and chiral resolution. Recent publications highlight innovative methods to improve yield and purity, addressing challenges in large-scale production. Environmental sustainability is another hot topic, with greener solvents and catalytic systems being tested to minimize waste. These efforts resonate with the broader push for green chemistry in pharmaceutical manufacturing.

From an SEO perspective, keywords like "chiral cyclopentylcarbamate synthesis", "N-methylprop-2-enamido derivatives", and "tert-butyl carbamate applications" are highly relevant. These terms reflect user intent in academic and industrial research, where professionals seek detailed protocols or comparative studies. By integrating these keywords naturally, this article enhances its visibility while maintaining scientific rigor.

In conclusion, rac-tert-butyl N-(1R,3S)-3-2-(N-methylprop-2-enamido)acetamidocyclopentylcarbamate represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its applicability in drug design and bioconjugation, ensures its continued relevance. As research progresses, this compound may unlock new therapeutic avenues, reinforcing the importance of chiral intermediates in advancing human health.